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Cat. No.: B1175610 Get Quote

Technical Support Center: Flammability Testing
This technical support center provides troubleshooting guidance and frequently asked

questions (FAQs) for researchers, scientists, and drug development professionals encountering

issues with material melting and dripping during flammability tests.

Troubleshooting Guides
This section provides step-by-step guidance to address common problems encountered during

flammability testing.

Issue: Excessive Flaming Dripping in UL 94 Vertical
Burn Test Leading to V-2 Classification or Failure
Problem: Your material is dripping flaming particles that ignite the cotton indicator below,

preventing a V-0 or V-1 classification.[1][2][3]

Troubleshooting Workflow:
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Troubleshooting Flaming Drips in UL 94 Test

Start: Flaming drips ignite cotton

Review Material Formulation If material is a thin film, consider UL 94 VTM test

Incorporate Anti-Dripping Agent

Is melt viscosity too low?

Optimize Flame Retardant Package

Is char formation insufficient?

Consider Material Reinforcement

Is structural integrity poor?

Re-test according to UL 94

Result: V-0 or V-1 Achieved (No Flaming Drips)

Pass

Alternative: Material is inherently V-2

Fail
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UL 94 Vertical Burn Test Protocol

Condition Specimens (48h at 23°C, 50% RH)

Mount Specimen Vertically

Place Cotton 300mm Below Specimen

Apply 20mm Methane Flame for 10s

Remove Flame and Record Afterflame Time (t1)

Re-apply Flame for 10s Immediately After Extinguishing

Remove Flame and Record Afterflame (t2) and Afterglow (t3) Times

Observe if Flaming Drips Ignite Cotton

Repeat for a Total of 5 Specimens

Classify Material (V-0, V-1, or V-2) Based on Results

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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